Cas no 654069-22-4 (Benzoic acid, 4-[[1-(diphenylmethyl)-1H-indol-3-yl]methyl]-3-methoxy-)

• Product name: Benzoic acid, 4-[[1-(diphenylmethyl)-1H-indol-3-yl]methyl]-3-methoxy-
• CAS No: 654069-22-4
• MF: C₃₀H₂₅NO₃
• MW: 447.524408102036
• CID: 399367
• PubChem ID: 44359399

Benzoic acid, 4-[[1-(diphenylmethyl)-1H-indol-3-yl]methyl]-3-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[[1-(diphenylmethyl)-1H-indol-3-yl]methyl]-3-methoxy-
• 4-[(1-benzhydrylindol-3-yl)methyl]-3-methoxybenzoic acid
• 4-(1-Benzhydryl-1H-indol-3-ylmethyl)-3-methoxy-benzoic acid
• DTXSID70658436
• 4-{[1-(Diphenylmethyl)-1H-indol-3-yl]methyl}-3-methoxybenzoic acid
• BDBM50136733
• CHEMBL139904
• 654069-22-4

• Inchi： InChI=1S/C30H25NO3/c1-34-28-19-24(30(32)33)17-16-23(28)18-25-20-31(27-15-9-8-14-26(25)27)29(21-10-4-2-5-11-21)22-12-6-3-7-13-22/h2-17,19-20,29H,18H2,1H3,(H,32,33)
• InChI Key： VJVCCXWNVDHBKK-UHFFFAOYSA-N
• SMILES： COC1=C(C=CC(=C1)C(=O)O)CC2=CN(C3=CC=CC=C32)C(C4=CC=CC=C4)C5=CC=CC=C5

Computed Properties

• Exact Mass: 447.18355
• Monoisotopic Mass: 447.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 637
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.5Ų
• XLogP3: 6.7

Experimental Properties

• PSA: 51.46